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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carfentrazone-ethyl-d5, a deuterated

analog of the herbicide Carfentrazone-ethyl. This document is intended for use by

professionals in research, analytical chemistry, and environmental science.

Chemical and Physical Data
Carfentrazone-ethyl-d5 serves as an internal standard for the analysis of Carfentrazone-ethyl,

a triazolinone herbicide.[1] The incorporation of five deuterium atoms provides a distinct mass

shift, facilitating its use in mass spectrometry-based analytical methods.
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Identifier Value Source

CAS Number 2140327-60-0 [1][2][3]

Unlabelled CAS Number 128639-02-1 [2][3]

Molecular Formula C₁₅H₉D₅Cl₂F₃N₃O₃ [1][3]

Molecular Weight 417.22 g/mol [1][3]

Synonyms

Ethyl-d5 2-chloro-3-{2-chloro-

5-[4-(difluoromethyl)-4,5-

dihydro-3-methyl-5-oxo-1H-

1,2,4-triazol-1-yl]-4-fluoro-

phenyl}propionate

Appearance Very viscous yellow-orange oil

Purity ≥98.0% (HPLC)

Storage Temperature 2-8°C

Mechanism of Action
The non-deuterated parent compound, Carfentrazone-ethyl, acts as a pro-herbicide.[4] Its

herbicidal activity is initiated after hydrolysis to carfentrazone, which then inhibits the enzyme

protoporphyrinogen oxidase (PPO) in the chlorophyll biosynthesis pathway.[4] This inhibition

leads to an accumulation of protoporphyrinogen IX, which, upon oxidation, generates singlet

oxygen. These reactive oxygen species cause rapid membrane disruption and cell death.[4]

Plant Cell
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Caption: Mode of action of Carfentrazone-ethyl leading to membrane disruption.

Analytical Methodology
An established analytical method for the determination of carfentrazone-ethyl and its

metabolites in soil involves extraction followed by instrumental analysis.[5] Carfentrazone-ethyl-

d5 is an ideal internal standard for this type of assay.

Sample Preparation and Extraction
The following protocol outlines a general procedure for the extraction of carfentrazone-ethyl

from soil samples.
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Caption: Workflow for the analysis of Carfentrazone-ethyl in soil samples.
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Method Validation Parameters
The analytical method for the unlabelled Carfentrazone-ethyl has been validated with the

following parameters.[5]

Parameter Value

Fortification Levels 5 ppb to 50 ppb

Limit of Quantitation (LOQ) 5 ppb

Limit of Detection (LOD) 1 ppb

Stability and Solubility
The stability and solubility of the parent compound, Carfentrazone-ethyl, are important

considerations for its handling and analysis.

Parameter Condition Value Source

Hydrolytic Half-life pH 9 3.6 hours [4]

pH 7 8.6 days [4]

pH 5 Stable [4]

Aqueous Photolytic

Half-life
- 8 days [4]

Solubility in Water 20 °C 12 mg/L [4]

25 °C 22 mg/L [4]

30 °C 23 mg/L [4]

Solubility in Toluene 25 °C 1.06 g/mL [4]

Solubility in Hexane 25 °C 0.05 g/mL [4]

Miscibility -

Miscible with acetone,

ethanol, ethyl acetate,

methylene chloride

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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